Butyl methacrylate
Butyl methacrylate
N-butyl methacrylate appears as a clear colorless liquid. Flash point 130°F. Less dense (7.5 lb / gal) than water and insoluble in water. Hence floats on water. Vapors heavier than air. Used to make resins adhesives, and oil additives.
Brand Name:
Vulcanchem
CAS No.:
97-88-1
VCID:
VC0165903
InChI:
InChI=1S/C8H14O2/c1-4-5-6-10-8(9)7(2)3/h2,4-6H2,1,3H3
SMILES:
CCCCOC(=O)C(=C)C
Molecular Formula:
C8H14O2
CH2C(CH3)COO(CH2)3CH3
C8H14O2
CH2C(CH3)COO(CH2)3CH3
C8H14O2
Molecular Weight:
142.2 g/mol
Butyl methacrylate
CAS No.: 97-88-1
Reference Standards
VCID: VC0165903
Molecular Formula: C8H14O2
CH2C(CH3)COO(CH2)3CH3
C8H14O2
Molecular Weight: 142.2 g/mol
| CAS No. | 97-88-1 |
|---|---|
| Product Name | Butyl methacrylate |
| Molecular Formula | C8H14O2 CH2C(CH3)COO(CH2)3CH3 C8H14O2 |
| Molecular Weight | 142.2 g/mol |
| IUPAC Name | butyl 2-methylprop-2-enoate |
| Standard InChI | InChI=1S/C8H14O2/c1-4-5-6-10-8(9)7(2)3/h2,4-6H2,1,3H3 |
| Standard InChIKey | SOGAXMICEFXMKE-UHFFFAOYSA-N |
| Impurities | Typical impurities include Methyl acrylic acid (MAA) (CAS 79-41-4) or MMA (CAS 80-62-6) (depending whether the direct esterification or trans-esterification route is used), the unreacted alcohol and water. |
| SMILES | CCCCOC(=O)C(=C)C |
| Canonical SMILES | CCCCOC(=O)C(=C)C |
| Boiling Point | 326.3 to 338.9 °F at 760 mm Hg (NTP, 1992) 160.0 °C 160 °C 163 °C |
| Colorform | Colorless liquid |
| Density | 0.8975 at 68 °F (USCG, 1999) 0.8936 g/cu cm at 20 °C Relative density (water = 1): 0.9 |
| Flash Point | 126 °F (NTP, 1992) 126 °F (52 °C) (open cup) 50 °C c.c. |
| Melting Point | less than -58 °F (NTP, 1992) -75.0 °C freezing point: less than -75 °C -50 °C |
| Physical Description | N-butyl methacrylate appears as a clear colorless liquid. Flash point 130°F. Less dense (7.5 lb / gal) than water and insoluble in water. Hence floats on water. Vapors heavier than air. Used to make resins adhesives, and oil additives. Liquid COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR. |
| Description | N-butyl methacrylate appears as a clear colorless liquid. Flash point 130°F. Less dense (7.5 lb / gal) than water and insoluble in water. Hence floats on water. Vapors heavier than air. Used to make resins adhesives, and oil additives. |
| Solubility | Insoluble (NTP, 1992) 0.01 M Very soluble in ethyl ether, ethanol In water, 800 mg/L at 25 °C Solubility in water, g/100ml at 25 °C: 0.08 (very poor) |
| Synonyms | Butyl 2-methacrylate, Butyl 2-methyl-2-propenoate |
| Vapor Density | 4.9 (NTP, 1992) (Relative to Air) 4.8 (Air = 1) Relative vapor density (air = 1): 4.9 |
| Vapor Pressure | 1.8 mm Hg at 68 °F (NTP, 1992) 2.12 mmHg 2.12 mm Hg at 25 °C Vapor pressure, kPa at 20 °C: 0.3 |
| PubChem Compound | 7354 |
| Last Modified | Nov 12 2021 |
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